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Compound of Interest

Compound Name: Distalgesic
CAS No.: 39400-85-6
Cat. No.: B1203322
Get Quote
. J

This document provides crucial safety protocols and logistical plans for researchers, scientists,
and drug development professionals handling Distalgesic. It is imperative to recognize that the
brand name "Distalgesic" has been used for two distinct formulations:

» Distalgesic (Co-proxamol): A combination of dextropropoxyphene and paracetamol. This
formulation has been withdrawn in several countries due to a high risk of fatal overdose.

o Distalgesic: A combination of tramadol and paracetamol.

Given the significant hazards associated with both formulations, particularly the
dextropropoxyphene-containing version, stringent adherence to the following safety procedures
is mandatory.

Hazard Identification and Risk Assessment

A thorough risk assessment must be conducted before handling either formulation of
Distalgesic. The primary hazards are associated with the active pharmaceutical ingredients
(APISs):
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» Dextropropoxyphene: A synthetic opioid analgesic with a narrow therapeutic index. Overdose
can lead to rapid onset of respiratory depression, cardiac arrhythmias, and death.[1] It is
classified as a Schedule 1l or IV controlled substance in the United States, depending on the
formulation.

e Tramadol: A centrally acting opioid analgesic.[2][3] Overdose can cause respiratory
depression, somnolence, and seizures. It is a controlled substance in many countries.

o Paracetamol (Acetaminophen): An analgesic and antipyretic.[2][3] Overdose can lead to
severe and irreversible liver damage.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Distalgesic in a laboratory setting to prevent
dermal contact and inhalation of powdered substances.

1. Hand Protection:
o Wear two pairs of powder-free nitrile gloves that comply with ASTM D6978 standards.[4]

e The outer glove should be removed and disposed of within the containment area (e.g., fume
hood).

o Change gloves every 30-60 minutes or immediately if they are damaged or contaminated.[5]
2. Body Protection:

o Adisposable, solid-front gown made of a low-permeability fabric (e.g., polyethylene-coated
polypropylene) with long sleeves and tight-fitting cuffs is required.[6]

e Gowns should be changed immediately after a spill or every two to three hours during
continuous work.[6]

3. Eye and Face Protection:

o Chemical splash goggles are the minimum requirement.[2]
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A full-face shield should be worn over safety goggles when there is a risk of splashes or
aerosol generation.[4][6]

N

. Respiratory Protection:

For handling powders outside of a containment device, a NIOSH-certified N95 or N100
respirator is recommended to prevent inhalation.[4]

All personnel requiring respiratory protection must be fit-tested and trained in its proper use.

Quantitative Data Summary

The following table summarizes key quantitative data for the active components of Distalgesic.
Note that specific occupational exposure limits (OELS) for dextropropoxyphene and tramadol in
a laboratory setting are not well-established and a conservative approach is recommended.

Dextropropoxyphe  Paracetamol

Parameter . Tramadol
he (Acetaminophen)
CAS Number 469-62-5 103-90-2 27203-92-5
Molecular Formula C22H29NO2 C8HINO2 C16H25N0O2
Molecular Weight 339.5 g/mol 151.16 g/mol 263.38 g/mol
) Not well-established. No established PEL or  Not well-established.
Occupational o o
Handle with high TLV. A suggested PDE  Handle with high

Exposure Limit (OEL) ) ) )
containment. is 25 mg/day (oral). containment.

Data not readily
LD50 (Oral, Rat) ) 1944 mg/kg 228 mg/kg
available

PDE: Permitted Daily Exposure

Operational Plan: Step-by-Step Handling Procedures

1. Preparation and Engineering Controls:

 All handling of powdered Distalgesic or its active ingredients must be conducted in a
designated area, within a certified chemical fume hood or a ventilated balance enclosure to
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minimize inhalation exposure.

Ensure all necessary PPE is readily available and has been inspected for integrity before
use.

Prepare all necessary equipment and reagents before introducing the hazardous material.

. Weighing and Aliquoting:

Use a dedicated set of utensils (spatulas, weigh boats) for handling Distalgesic.

Employ a "wetting" technique (e.g., with a small amount of a suitable solvent) when handling
powders to reduce dust generation, if compatible with the experimental protocol.

Clean all utensils and the work surface with an appropriate solvent (e.g., 70% ethanol)
immediately after use.

. Dissolution and Solution Handling:

When dissolving Distalgesic, add the solvent to the solid slowly to avoid splashing.

All solutions should be clearly labeled with the compound name, concentration, date, and
hazard symbols.

Transport solutions in sealed, secondary containers.

. Spill Management:

In the event of a spill, evacuate the immediate area and alert colleagues and the laboratory
supervisor.

For small spills, trained personnel wearing appropriate PPE should use a spill kit containing
absorbent materials to clean the area.

For large spills, evacuate the laboratory and contact the institutional safety office.

All materials used for spill cleanup must be disposed of as hazardous waste.
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Disposal Plan

All waste generated from handling Distalgesic, including contaminated PPE, weighing paper,
and excess material, must be disposed of as hazardous pharmaceutical waste.

1. Waste Segregation:

o Use designated, clearly labeled, and sealed containers for all Distalgesic waste.
» Do not mix Distalgesic waste with other laboratory waste streams.

2. Disposal of Solid Waste:

 All solid waste, including gloves, gowns, and contaminated labware, should be placed in a
sealed, puncture-resistant container labeled "Hazardous Pharmaceutical Waste."

3. Disposal of Liquid Waste:

e Aqueous waste containing Distalgesic should be collected in a designated, sealed, and
clearly labeled waste container.

e Do not pour any Distalgesic-containing solutions down the drain.
4. Final Disposal:

» All hazardous pharmaceutical waste must be disposed of through the institution's hazardous
waste management program, typically involving incineration by a licensed contractor.[7]

Visualized Workflow for Safe Handling of Distalgesic

The following diagram illustrates the logical workflow for the safe handling of Distalgesic in a
laboratory setting, from preparation to final disposal.
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Safe Handling and Disposal Workflow for Distalgesic
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Caption: Logical workflow for safe handling of Distalgesic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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